Cas no 106531-52-6 (furo[2,3-c]pyridin-3-one)

Technical Introduction: Furo[2,3-c]pyridin-3-one Furo[2,3-c]pyridin-3-one is a heterocyclic compound featuring a fused furan and pyridinone ring system, which serves as a versatile scaffold in medicinal and synthetic chemistry. Its unique structure enables applications as a key intermediate in the development of pharmacologically active molecules, particularly in drug discovery targeting CNS disorders and inflammation. The compound’s rigid bicyclic framework offers stability and facilitates selective functionalization, making it valuable for structure-activity relationship studies. Its synthetic accessibility and compatibility with diverse reaction conditions further enhance its utility in organic synthesis. Researchers prioritize this scaffold for its balanced physicochemical properties and potential in designing novel bioactive agents.

furo[2,3-c]pyridin-3-one structure

Product Name:furo[2,3-c]pyridin-3-one

CAS No:106531-52-6

MF:C₇H₅NO₂

MW:135.120101690292

MDL:MFCD15143777

CID:127182

PubChem ID:14199080

Update Time:2025-06-09

furo[2,3-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

- Furo[2,3-c]pyridin-3(2H)-one
- Furo[2,3-C]pyridin-3(2h)-one HCL salt
- furo[2,3-c]pyridin-3-one
- ACMC-20c3nr
- AG-D-21014
- AGN-PC-000OO8
- CTK0H2643
- Furo< 2,3-c> pyridin-3(2H)-one
- PubChem24154
- SureCN4822863
- 2H,3H-furo[2,3-c]pyridin-3-one
- Furo[2,3-c]pyridin-3(2H)-one (9CI)
- MFCD15143777
- A22248
- AS-38332
- EN300-111451
- 106531-52-6
- DTXSID40557280
- AKOS016011729
- CS-0440674
- SCHEMBL4822863
- SB30456
- FT-0737118
- KHRZFVYHKRMYLE-UHFFFAOYSA-N
- (9CI)
- 2H-FURO[2,3-C]PYRIDIN-3-ONE
- DB-059485
- MDL： MFCD15143777
- Inchi： 1S/C7H5NO2/c9-6-4-10-7-3-8-2-1-5(6)7/h1-3H,4H2
- InChI Key： KHRZFVYHKRMYLE-UHFFFAOYSA-N
- SMILES： O1CC(C2C=CN=CC1=2)=O

Computed Properties

Exact Mass: 135.03205
Monoisotopic Mass: 135.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.2A^2
XLogP3: 0.4

Experimental Properties

Density: 1.360
Boiling Point: 290 ºC
Flash Point: 129 ºC
PSA: 39.19
LogP: 0.65670

furo[2,3-c]pyridin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029187182-250mg	Furo[2,3-c]pyridin-3(2H)-one	106531-52-6	95%	250mg	$526.68	2023-09-04
Alichem	A029187182-1g	Furo[2,3-c]pyridin-3(2H)-one	106531-52-6	95%	1g	$1396.50	2023-09-04
TRC	B414373-2.5mg	Furo[2,3-c]pyridin-3(2h)-one	106531-52-6		2.5mg	$ 50.00	2022-06-07
TRC	B414373-5mg	Furo[2,3-c]pyridin-3(2h)-one	106531-52-6		5mg	$ 70.00	2022-06-07
TRC	B414373-25mg	Furo[2,3-c]pyridin-3(2h)-one	106531-52-6		25mg	$ 275.00	2022-06-07
eNovation Chemicals LLC	D656859-1g	Furo[2,3-c]pyridin-3(2H)-one	106531-52-6	97%	1g	$1200	2024-06-05
eNovation Chemicals LLC	D656859-5g	Furo[2,3-c]pyridin-3(2H)-one	106531-52-6	97%	5g	$3000	2024-06-05
Chemenu	CM173720-1g	Furo[2,3-c]pyridin-3(2H)-one	106531-52-6	95%	1g	$***	2023-04-03
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1158-1g	Furo[2,3-c]pyridin-3-one	106531-52-6	96%	1g	5919.34CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1158-5g	Furo[2,3-c]pyridin-3-one	106531-52-6	96%	5g	23490.77CNY	2021-05-08

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Additional information on furo[2,3-c]pyridin-3-one

Comprehensive Overview of furo[2,3-c]pyridin-3-one (CAS No. 106531-52-6): Properties, Applications, and Research Insights

Furo[2,3-c]pyridin-3-one (CAS No. 106531-52-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework. The furopyridine core, characterized by a fused furan and pyridine ring system, offers versatile reactivity, making it a valuable scaffold for drug discovery and functional material design. Researchers frequently search for "furo[2,3-c]pyridin-3-one synthesis" or "CAS 106531-52-6 applications," reflecting its growing relevance in interdisciplinary studies.

In recent years, the demand for nitrogen-oxygen heterocycles like furo[2,3-c]pyridin-3-one has surged, driven by their potential in developing kinase inhibitors and antimicrobial agents. The compound’s electron-rich aromatic system enables interactions with biological targets, a feature often explored in "small molecule drug design" queries. Its CAS registry number (106531-52-6) is critical for precise identification in chemical databases, ensuring accurate literature retrieval for studies on "structure-activity relationships."

From a synthetic chemistry perspective, furo[2,3-c]pyridin-3-one serves as a precursor for functionalized heterocycles. Modern green chemistry trends emphasize its role in "catalytic ring-forming reactions," aligning with searches for "sustainable synthesis methods." Computational studies leveraging AI-driven molecular modeling further investigate its conformational stability, addressing popular queries like "DFT calculations for furopyridines."

The compound’s thermal and photophysical properties are also under scrutiny for optoelectronic applications, particularly in "organic light-emitting diodes (OLEDs)" research. Such interdisciplinary relevance explains the high search volume for terms like "furo[2,3-c]pyridin-3-one derivatives" and "CAS 106531-52-6 solubility." Regulatory-compliant handling protocols are essential, though it remains non-listed in major hazardous substance inventories.

Ongoing studies explore furo[2,3-c]pyridin-3-one’s role in bioconjugation and proteomics, responding to trending searches for "chemical probes for target identification." Its compatibility with click chemistry platforms further enhances utility in "high-throughput screening." As research evolves, this compound continues to bridge gaps between medicinal chemistry and advanced materials, solidifying its position in cutting-edge scientific discourse.